Cas no 1251625-35-0 (methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate)

• Product Name: methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate
• CAS No: 1251625-35-0
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 5395959
• Update Time: 2025-05-19

methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• UZZHTIMFACMKTA-UHFFFAOYSA-N
• methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Inchi： 1S/C18H15ClN2O3/c1-24-18(23)15-16(20-10-11-5-3-2-4-6-11)13-9-12(19)7-8-14(13)21-17(15)22/h2-9H,10H2,1H3,(H2,20,21,22)
• InChI Key： UZZHTIMFACMKTA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(NCC2=CC=CC=C2)=C(C(OC)=O)C1=O

Computed Properties

• Exact Mass: 342.077
• Monoisotopic Mass: 342.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2

Additional information on methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate

Introduction to Methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 1251625-35-0)

Methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate, identified by its CAS number 1251625-35-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, belonging to the quinoline family, has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a chloro group at the 6-position and a carboxylate ester at the 3-position, combined with the benzylamino substituent at the 4-position, contributes to its distinct chemical properties and reactivity.

The quinoline scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Derivatives of quinoline have been extensively studied and utilized in the development of drugs that target various diseases. The specific modifications present in Methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate are designed to enhance its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with improved efficacy and reduced toxicity. The introduction of the chloro group at the 6-position of the quinoline ring enhances electrophilicity, which can be exploited in various chemical reactions and interactions with biological targets. Additionally, the carboxylate ester functionality at the 3-position provides a site for further derivatization, allowing for the creation of more complex molecules with tailored properties.

The benzylamino group at the 4-position is particularly noteworthy, as it can influence both the solubility and binding affinity of the compound. This substituent can also serve as a handle for further functionalization, enabling the synthesis of analogues with enhanced pharmacological activity. The combination of these structural features makes Methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate a versatile intermediate in drug discovery efforts.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging therapeutic challenges. For instance, modifications to the quinoline core have led to compounds with improved activity against drug-resistant strains of bacteria and parasites. The structural diversity inherent in this class of molecules allows for fine-tuning of their biological activities, making them valuable tools in the fight against infectious diseases.

The synthesis of Methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the quinoline ring system, followed by functional group transformations such as chlorination and esterification. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to introduce specific substituents into the molecule.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have demonstrated its potential as an inhibitor of certain enzymes involved in cancer cell proliferation. The interaction between Methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate and target proteins has been investigated using computational modeling techniques, providing insights into its mechanism of action.

In addition to its therapeutic potential, this compound exhibits interesting chemical properties that make it suitable for further derivatization. The presence of multiple reactive sites allows for the introduction of additional functional groups, enabling the creation of libraries of analogues with varying biological activities. Such libraries are invaluable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The role of computational chemistry in designing and optimizing quinoline derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of Methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate to biological targets. These predictions guide synthetic efforts by highlighting key interactions that need to be modulated to enhance potency and selectivity.

The future prospects for Methyl 4-(benzylamino)-6-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate are promising. Ongoing research aims to explore its potential in treating a variety of diseases beyond cancer and infectious disorders. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, this compound has the potential to make significant contributions to human health.